Cas no 1804430-46-3 (2',4'-Dimethyl-6'-nitroacetophenone)

• Product Name: 2',4'-Dimethyl-6'-nitroacetophenone
• CAS No: 1804430-46-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5004898
• Update Time: 2025-06-29

2',4'-Dimethyl-6'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dimethyl-6'-nitroacetophenone

• Inchi： 1S/C10H11NO3/c1-6-4-7(2)10(8(3)12)9(5-6)11(13)14/h4-5H,1-3H3
• InChI Key： RZSKHRFFHVUIKW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CC(C)=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 2',4'-Dimethyl-6'-nitroacetophenone

Comprehensive Overview of 2',4'-Dimethyl-6'-nitroacetophenone (CAS No. 1804430-46-3): Properties, Applications, and Industry Insights

2',4'-Dimethyl-6'-nitroacetophenone (CAS No. 1804430-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. As a derivative of acetophenone, this compound features a nitro group and two methyl substituents on its aromatic ring, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly exploring its role in intermediate synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and fine chemicals.

The growing demand for nitroaromatic compounds like 2',4'-Dimethyl-6'-nitroacetophenone is driven by their versatility in organic synthesis. Recent studies highlight its utility in cross-coupling reactions and as a precursor for heterocyclic compounds, which are pivotal in drug discovery. With the rise of green chemistry trends, scientists are also investigating eco-friendly methods to optimize its production, aligning with global sustainability goals. This compound's molecular stability and solubility profile make it a candidate for high-value applications in agrochemicals and material science.

In analytical contexts, CAS No. 1804430-46-3 is often discussed alongside advanced spectroscopic techniques such as NMR and HPLC-MS for purity verification. Its crystallographic data has been documented to aid in structure-activity relationship (SAR) studies, a hot topic in computational chemistry circles. Notably, the compound's electron-withdrawing nitro group has implications for designing photoactive materials, a field gaining traction in renewable energy research.

From an industrial perspective, suppliers of 2',4'-Dimethyl-6'-nitroacetophenone emphasize its batch-to-batch consistency and compliance with REACH regulations. The compound's storage stability under inert conditions makes it a reliable choice for scale-up processes. As patent filings reveal, its derivatives show promise in bioconjugation techniques—a trending subject in targeted drug delivery systems. This aligns with current market searches for "nitroketone building blocks" and "multifunctional aromatic intermediates," reflecting industry needs.

Emerging discussions in scientific forums frequently address the synthetic routes to optimize 1804430-46-3 yield while minimizing byproducts. The compound's regioselectivity in electrophilic substitutions is another focal point, particularly for researchers working on molecularly imprinted polymers (MIPs). With increasing interest in AI-assisted retrosynthesis, this molecule serves as a test case for predicting reaction pathways using machine learning algorithms.

Quality control protocols for 2',4'-Dimethyl-6'-nitroacetophenone typically involve rigorous chromatographic analysis to meet pharmacopeial standards. Its thermal behavior, characterized by differential scanning calorimetry (DSC), provides insights for process safety evaluations—a critical consideration given recent emphasis on industrial hazard mitigation. Furthermore, its potential as a fluorescence quencher is being explored in bioimaging applications, adding to its multidisciplinary relevance.

The global market for nitro-substituted acetophenones is projected to expand, with CAS 1804430-46-3 positioned as a niche but growing segment. Innovations in continuous flow chemistry could revolutionize its manufacturing, addressing common queries about "cost-effective specialty chemicals." As regulatory landscapes evolve, documentation of its ecotoxicological profile remains a priority, ensuring alignment with OECD testing guidelines—a frequently searched topic among EHS (Environment, Health, Safety) professionals.